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Compound of Interest

Compound Name: 5-Chloro-2-(methylthio)pyrimidine

Cat. No.: B1599195 Get Quote

In the landscape of medicinal chemistry, the pyrimidine core stands as a "privileged scaffold"—

a molecular framework that consistently appears in a multitude of biologically active

compounds and FDA-approved drugs.[1] Its unique electronic properties and ability to form

multiple hydrogen bonds make it an ideal anchor for designing molecules that interact with

biological targets. Within this important class of heterocyles, 5-Chloro-2-
(methylthio)pyrimidine emerges as a particularly valuable and versatile building block.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of the core physical, chemical, and safety properties of 5-Chloro-2-
(methylthio)pyrimidine. Beyond a simple recitation of data, this document delves into the

causality behind its reactivity, provides field-proven protocols for its use, and offers expert

projections on its analytical characterization. Understanding these fundamental properties is

paramount for leveraging this compound to its full potential in the synthesis of novel therapeutic

agents, including inhibitors for targets such as GSK3β and HIV reverse transcriptase.[2]

Core Compound Identification and Structure
Precise identification is the cornerstone of chemical synthesis and analysis. 5-Chloro-2-
(methylthio)pyrimidine is unambiguously defined by the following identifiers.
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5-Chloro-2-(methylthio)pyrimidine

Oxidation
(e.g., m-CPBA)

Step 1a

Nucleophilic Aromatic
Substitution (SNAr)

(e.g., at other positions)

Step 1b

5-Chloro-2-(methylsulfonyl)pyrimidine
(Highly Activated Intermediate)

Further Functionalized
Pyrimidine Derivatives

SNAr at C2
(Displacement of -SO₂Me)

Step 2a

2-Substituted-5-chloro-
pyrimidine Derivatives
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Dissolve
2-(methylthio)pyrimidine

in Acetic Acid

Add NCS
(1.1 eq)

Stir at RT
(2-4h) Monitor by TLC Quench

in Ice Water

Reaction
Complete Extract with

Ethyl Acetate Wash Organic Layer Dry (Na₂SO₄) &
Concentrate

Purify
(Recrystallization or
Chromatography)

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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